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Compound of Interest

Compound Name: KN-17

Cat. No.: B12382920

For Researchers, Scientists, and Drug Development Professionals

Introduction

KN-17 is a truncated 17-amino acid cationic peptide derived from cecropin B, a naturally
occurring antimicrobial peptide.[1][2] It has demonstrated significant antibacterial and anti-
inflammatory properties, making it a promising candidate for further investigation in drug
development, particularly for applications such as preventing peri-implantitis.[1][2] These
application notes provide detailed protocols for the chemical synthesis of KN-17 using Fmoc-
based solid-phase peptide synthesis (SPPS) and its subsequent purification by reversed-phase
high-performance liquid chromatography (RP-HPLC).

Physicochemical Properties of KN-17

A summary of the key physicochemical properties of the KN-17 peptide is presented in Table 1.
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Property Value Reference

Inferred from Cecropin B
Lys-Trp-Lys-Val-Phe-Lys-Lys-
sequence and KN-17's

Amino Acid Sequence lle-Glu-Lys-Met-Gly-Arg-Asn- ) )
designation as a truncated
lle-Arg-Asn
form
Molecular Weight 2174.70 Da [1]
Number of Amino Acids 17 [1]
Net Charge +6 [1]
Hydrophobic Residues 35% [1]
Purity (Post-HPLC) >95% [2]

KN-17 Peptide Synthesis and Purification Workflow

The overall workflow for obtaining purified KN-17 peptide is outlined below. The process begins
with the stepwise addition of amino acids on a solid support (SPPS), followed by cleavage from
the support and removal of protecting groups, and finally, purification of the crude peptide to a

high degree of homogeneity.
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Start with
Peptide-Resin-Fmoc

1. Fmoc Deprotection
(20% Piperidine/DMF)

2. Wash (DMF)

3. Amino Acid Coupling

(Fmoc-AA-OH, DIC, Oxyma) Repeat for next amino acid

4. Wash (DMF)

Peptide-Resin with
Elongated Chain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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